Cas no 339096-62-7 (1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone)

• Product Name: 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone
• CAS No: 339096-62-7
• MF: C₁₀H₁₁FN₂O
• MW: 194.205545663834
• MDL: MFCD00665213
• CID: 3143123
• PubChem ID: 1486289
• Update Time: 2025-05-26

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone Chemical and Physical Properties

Names and Identifiers

• 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone
• AKOS005071104
• 1-(6-fluoropyridin-2-yl)piperidin-4-one
• CS-0327690
• 1-(6-Fluoro-2-pyridinyl)-4-piperidinone
• MFCD00665213
• 8G-955
• 339096-62-7
• JKX
• SCHEMBL4883141
• Bionet2_000863
• DB-180260
• HMS1366H05
• SB41416

• MDL： MFCD00665213
• Inchi： 1S/C10H11FN2O/c11-9-2-1-3-10(12-9)13-6-4-8(14)5-7-13/h1-3H,4-7H2
• InChI Key： VDABBWFIBCXQRU-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=N1)N1CCC(CC1)=O

Computed Properties

• Exact Mass: 194.08554114Da
• Monoisotopic Mass: 194.08554114Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 33.2Ų

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone Security Information

• Hazard Category Code： 22
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone: A Comprehensive Overview

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone (CAS No. 339096-62-7) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structure and properties, has shown promising potential in various therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the study of 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone.

Chemical Structure and Synthesis

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone is a pyridine derivative with a fluoro substituent at the 6-position of the pyridine ring and a tetrahydro-pyridinone moiety. The presence of the fluoro group imparts unique electronic and steric properties to the molecule, which can influence its biological activity and pharmacokinetic behavior. The synthesis of this compound typically involves several steps, including the formation of the pyridine ring, introduction of the fluoro substituent, and cyclization to form the tetrahydro-pyridinone structure.

One common synthetic route involves the reaction of 6-fluoronicotinic acid with an appropriate amine to form an amide intermediate, followed by reduction and cyclization to yield 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone. Recent advancements in synthetic methodologies have led to more efficient and scalable processes, making it easier to produce this compound for research and development purposes.

Biological Activities

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of interest is its ability to modulate various biological pathways and targets. For instance, it has been shown to exhibit potent anti-inflammatory properties by inhibiting specific enzymes involved in inflammatory responses.

A recent study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory effects of 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone. The compound was found to effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation. This inhibition can lead to reduced production of prostaglandins, thereby alleviating inflammatory symptoms. Additionally, the compound has demonstrated selective activity against COX-2 over COX-1, which is advantageous as it minimizes potential gastrointestinal side effects associated with non-selective COX inhibitors.

Beyond its anti-inflammatory properties, 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone has also shown promise in neurodegenerative diseases. Research conducted at a leading pharmaceutical institute revealed that this compound can protect neurons from oxidative stress and apoptosis. This neuroprotective effect is attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death.

Clinical Applications and Future Prospects

The potential clinical applications of 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone are diverse and promising. In preclinical studies, it has demonstrated efficacy in models of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. These findings have paved the way for further clinical trials to evaluate its safety and efficacy in human patients.

In addition to its therapeutic potential, 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone is also being explored as a tool for drug discovery and development. Its unique structure makes it an excellent scaffold for designing new molecules with enhanced biological activities. Researchers are actively investigating structural modifications to improve its pharmacological properties, such as potency, selectivity, and bioavailability.

The future prospects for 1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone are bright. Ongoing research aims to uncover new mechanisms of action and identify novel therapeutic targets. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this field, bringing us closer to realizing the full potential of this compound.

Conclusion

1-(6-Fluoro-2-pyridinyl)tetrahydro-4(1H)-pyridinone (CAS No. 339096-62-7) is a remarkable compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure provides a solid foundation for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical applications, it is clear that this compound holds significant promise for advancing healthcare solutions.